Cas no 2137642-90-9 (methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate
• CAS No: 2137642-90-9
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6330898
• PubChem ID: 165955992
• Update Time: 2025-07-27

methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-731159
• 2137642-90-9
• methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate

• Inchi： 1S/C8H10N2O3/c1-13-8(12)3-5-10-4-2-7(6-11)9-10/h2,4,6H,3,5H2,1H3
• InChI Key： JWZIIZJKOZTRTP-UHFFFAOYSA-N
• SMILES： O(C)C(CCN1C=CC(C=O)=N1)=O

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate

Professional Introduction to Methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate (CAS No. 2137642-90-9)

Methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate, a compound with the chemical identifier CAS No. 2137642-90-9, is a significant molecule in the field of chemical and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this compound, particularly the presence of a formyl group and a methyl ester moiety, contribute to its unique reactivity and utility in synthetic chemistry.

The< strong>pyrazole ring is a heterocyclic aromatic structure that serves as a privileged scaffold in medicinal chemistry. Its five-membered ring contains two nitrogen atoms, which can participate in various interactions with biological targets, making it an attractive component for designing pharmacophores. In the case of Methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate, the formyl group (CHO) at the 3-position of the pyrazole ring enhances its reactivity, enabling it to undergo condensation reactions with nucleophiles such as amines and alcohols. This property is particularly valuable in the synthesis of more complex molecules, including peptidomimetics and other bioactive compounds.

The< strong>methyl ester group at the 3-position of the propanoate moiety provides an additional layer of functionality that can be exploited in synthetic transformations. Ester groups are commonly used in organic synthesis due to their versatility in participating in various reactions, such as transesterification, hydrolysis, and reduction. These reactions can be harnessed to modify the structure of Methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate or to introduce it into larger molecular frameworks as a building block.

Recent research has highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. For instance, studies have demonstrated that certain pyrazole-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The formyl group in Methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate can be particularly useful in designing molecules that interact with biological targets through covalent binding or Schiff base formation. Such interactions can lead to potent and selective inhibition of target enzymes or receptors, which is often a key requirement for effective drug candidates.

In addition to its potential as a pharmacophore, Methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate has been explored as a key intermediate in synthetic chemistry. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, makes it a valuable precursor for constructing more complex heterocyclic systems. These reactions are widely used in pharmaceutical synthesis due to their high efficiency and compatibility with various functional groups.

The< strong>biological activity of Methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate has been investigated in several contexts. For example, studies have shown that derivatives of this compound can modulate enzyme activity by inhibiting specific catalytic sites. This has implications for developing drugs that target metabolic pathways or signal transduction pathways relevant to diseases such as diabetes or cancer. Furthermore, the compound's ability to interact with proteins and other biomolecules has been explored for its potential use in drug delivery systems.

The< strong>synthetic utility of Methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate extends beyond its biological applications. The compound can be used as a starting material for synthesizing more complex molecules through various functional group transformations. For instance, the formyl group can be converted into an amine or alcohol through reduction or hydrolysis, respectively. These transformations allow chemists to tailor the properties of Methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate for specific applications in drug discovery or material science.

In conclusion, Methyl 3-(3-formyl-1H-pyrazol-1-yl)propanoate (CAS No. 2137642-90-9) is a versatile and valuable compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry and synthetic organic chemistry. As research continues to uncover new biological activities and synthetic methodologies, compounds like Methyl 3-(3-formyl-1H-pyrazol-1-ylopropanoate are likely to play an increasingly important role in the development of novel therapeutic agents and advanced materials.